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Compound of Interest

Compound Name:
3-Fluoro-4-hydroxy-5-

methoxybenzaldehyde

Cat. No.: B051503 Get Quote

An In-Depth Technical Guide to 3-Fluoro-4-hydroxy-5-methoxybenzaldehyde (CAS 79418-

78-3)

Introduction
This technical guide provides a comprehensive overview of the chemical compound with the

CAS number 79418-78-3. The internationally recognized IUPAC name for this compound is 3-
Fluoro-4-hydroxy-5-methoxybenzaldehyde.[1][2] It is a fluorinated aromatic aldehyde that

serves as a valuable building block in organic synthesis, particularly in the development of

pharmaceuticals and agrochemicals.[3] The presence of fluorine, hydroxyl, and methoxy

functional groups on the benzaldehyde structure imparts unique chemical reactivity and

potential for biological activity, making it a subject of interest in medicinal chemistry and drug

discovery.[3][4] This compound is also known by several synonyms, reflecting its structural

relation to vanillin.

Synonyms:

5-Fluorovanillin[5][6]

Benzaldehyde, 3-fluoro-4-hydroxy-5-methoxy-[3][6]

3-Fluoro-5-methoxy-4-hydroxybenzaldehyde[3][6]

5-Fluoro-4-hydroxy-3-methoxybenzaldehyde[3][6]
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Physicochemical Properties
The key physicochemical properties of 3-Fluoro-4-hydroxy-5-methoxybenzaldehyde are

summarized in the table below. This data is essential for its handling, storage, and application

in experimental settings.

Property Value Reference

CAS Number 79418-78-3 [4]

Molecular Formula C₈H₇FO₃ [3]

Molecular Weight 170.14 g/mol [2][5]

Appearance
White to light yellow crystalline

powder
[3]

Melting Point 114-118 °C [5]

Solubility Sparingly soluble in water [3]

Storage Conditions

Store in a cool, dry place

under an inert atmosphere

(e.g., Argon)

[3][7]

Synthesis and Chemical Reactivity
3-Fluoro-4-hydroxy-5-methoxybenzaldehyde is a versatile intermediate in organic synthesis.

Its aldehyde group readily undergoes reactions typical for this functional group, such as

oxidation to a carboxylic acid, reduction to an alcohol, and condensation reactions with amines

to form Schiff bases.[4]

Experimental Protocol: Generalized Schiff Base
Formation
This protocol describes a general method for the synthesis of a Schiff base derivative using 3-
Fluoro-4-hydroxy-5-methoxybenzaldehyde as a starting material. This type of reaction is

fundamental in the synthesis of various biologically active compounds.
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Objective: To synthesize a Schiff base (imine) from 3-Fluoro-4-hydroxy-5-
methoxybenzaldehyde and a primary amine.

Materials:

3-Fluoro-4-hydroxy-5-methoxybenzaldehyde

A primary amine (e.g., 4-amino-1,5-dimethyl-2-phenyl-1,2-dihydro-pyrazol-3-one)

Anhydrous solvent (e.g., ethanol or methanol)

Catalytic amount of a weak acid (e.g., acetic acid)

Procedure:

Dissolution: Dissolve equimolar amounts of 3-Fluoro-4-hydroxy-5-methoxybenzaldehyde
and the chosen primary amine in a suitable volume of the anhydrous solvent in a round-

bottom flask.

Catalysis: Add a few drops of the weak acid catalyst to the solution to facilitate the

condensation reaction.

Reaction: Stir the mixture at room temperature or under gentle reflux. Monitor the reaction

progress using an appropriate technique, such as Thin Layer Chromatography (TLC). The

reaction is typically complete within a few hours.

Isolation: Upon completion, cool the reaction mixture to allow the Schiff base product to

crystallize. If no crystallization occurs, the solvent may be partially evaporated under reduced

pressure.

Purification: Collect the solid product by filtration, wash with a small amount of cold solvent to

remove any unreacted starting materials, and dry under vacuum. The product can be further

purified by recrystallization if necessary.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the synthesis of a Schiff base

derivative from 3-Fluoro-4-hydroxy-5-methoxybenzaldehyde.
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Generalized Schiff Base Synthesis Workflow
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A generalized workflow for synthesizing a Schiff base.
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Potential Biological Activity and Signaling Pathways
While specific signaling pathways for 3-Fluoro-4-hydroxy-5-methoxybenzaldehyde are not

extensively documented, research on structurally similar compounds provides valuable insights

into its potential biological activities. Derivatives of this compound are explored for antimicrobial

and anti-inflammatory properties.[4] The presence of the fluorinated catechol-like structure

suggests potential antioxidant capabilities.[4]

A closely related compound, 3-Bromo-4,5-dihydroxybenzaldehyde, has been shown to protect

human keratinocyte cells (HaCaT) from oxidative stress induced by hydrogen peroxide (H₂O₂)

or UVB radiation.[8] This protective effect is mediated through the activation of the Nrf2/HO-1

signaling pathway.[8]

The Nrf2/HO-1 Signaling Pathway
The study on the bromo-analog demonstrated that it activates the phosphorylation of

Extracellular signal-Regulated Kinase (ERK) and Protein Kinase B (Akt).[8] These kinases, in

turn, promote the phosphorylation and nuclear translocation of the transcription factor Nrf2

(Nuclear factor erythroid 2-related factor 2). In the nucleus, Nrf2 binds to the Antioxidant

Response Element (ARE) in the promoter region of genes encoding antioxidant enzymes,

leading to the upregulation of Heme Oxygenase-1 (HO-1).[8] HO-1 plays a crucial role in

cellular defense against oxidative stress. The cytoprotective effects were diminished by

inhibitors of ERK, Akt, and HO-1, confirming the involvement of this pathway.[8]

Given the structural and electronic similarities between bromo- and fluoro-substituted

benzaldehydes, it is plausible that 3-Fluoro-4-hydroxy-5-methoxybenzaldehyde could exert

similar biological effects through this or related signaling cascades.

Signaling Pathway Diagram
The diagram below illustrates the Nrf2/HO-1 signaling pathway that is activated by the

structurally similar compound, 3-Bromo-4,5-dihydroxybenzaldehyde, as a plausible mechanism

of action for cytoprotection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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